Cas no 2298317-19-6 (Azetidine, 3-ethenyl-1-[(4-methylphenyl)sulfonyl]-)

• Product Name: Azetidine, 3-ethenyl-1-[(4-methylphenyl)sulfonyl]-
• CAS No: 2298317-19-6
• MF: C₁₂H₁₅NO₂S
• MW: 237.31800198555
• MDL: MFCD33405237
• CID: 5223475
• PubChem ID: 155908870
• Update Time: 2026-03-07

Azetidine, 3-ethenyl-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-ethenyl-1-[(4-methylphenyl)sulfonyl]-
• 1-(p-tolylsulfonyl)-3-vinyl-azetidine
• 1-Tosyl-3-vinylazetidine
• 3-ethenyl-1-(4-methylphenyl)sulfonylazetidine
• PS-16372
• MFCD33405237
• SY321807
• 3-Ethenyl-1-(4-methylbenzenesulfonyl)azetidine
• PB42150
• D96620
• 2298317-19-6

• MDL： MFCD33405237
• Inchi： 1S/C12H15NO2S/c1-3-11-8-13(9-11)16(14,15)12-6-4-10(2)5-7-12/h3-7,11H,1,8-9H2,2H3
• InChI Key： PRGJEXCJNMXLPE-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)CC(C=C)C1

Computed Properties

• Exact Mass: 237.08234989g/mol
• Monoisotopic Mass: 237.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8Ų

Additional information on Azetidine, 3-ethenyl-1-[(4-methylphenyl)sulfonyl]-

Azetidine, 3-Ethenyl-1-[(4-Methylphenyl)Sulfonyl]-: A Comprehensive Overview

Azetidine, 3-Ethenyl-1-[(4-Methylphenyl)Sulfonyl]- (CAS No. 2298317-19-6) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom. The presence of the sulfonyl group at position 1 and the ethenyl group at position 3 introduces unique chemical properties and potential biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a focal point for researchers and industry professionals alike.

The structure of Azetidine, 3-Ethenyl-1-[(4-Methylphenyl)Sulfonyl]- is characterized by its compact four-membered ring system, which imparts rigidity and stability to the molecule. The sulfonyl group attached to the nitrogen atom at position 1 contributes to increased polarity and potential hydrogen bonding capabilities. Meanwhile, the ethenyl group at position 3 introduces unsaturation, which can influence the compound's reactivity and pharmacokinetic properties. These structural features make it a versatile building block for drug design and synthesis.

Recent advancements in synthetic chemistry have enabled efficient methods for the preparation of Azetidine, 3-Ethenyl-1-[(4-Methylphenyl)Sulfonyl]-. One notable approach involves the use of ring-closing metathesis, which allows for the formation of the azetidine ring with high precision. This method not only enhances yield but also facilitates the incorporation of functional groups at specific positions on the ring. Such synthetic strategies are critical for scaling up production and exploring its potential applications in drug development.

The biological activity of Azetidine, 3-Ethenyl-1-[(4-Methylphenyl)Sulfonyl]- has been a subject of extensive research. Studies have demonstrated its ability to modulate key enzymes and receptors involved in various disease pathways. For instance, recent findings suggest that this compound exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer therapies. Additionally, its unique pharmacokinetic profile, characterized by favorable absorption and metabolism properties, further underscores its potential as a drug lead.

Another area of interest lies in the exploration of Azetidine, 3-Ethenyl-1-[(4-Methylphenyl)Sulfonyl]- as a building block for more complex molecules. Its ability to undergo various chemical transformations enables the creation of libraries of related compounds, which can be screened for diverse biological activities. This approach has been instrumental in identifying novel leads for treating conditions such as inflammation, neurodegenerative diseases, and infectious disorders.

From an industrial perspective, the synthesis and application of Azetidine, 3-Ethenyl-1-[(4-Methylphenyl)Sulfonyl]- are driven by its unique combination of chemical stability and functional versatility. Its use in pharmaceutical intermediates has opened new avenues for drug discovery, particularly in the development of small-molecule inhibitors targeting specific cellular pathways. Furthermore, its compatibility with modern drug delivery systems enhances its utility in formulating effective therapeutic agents.

In conclusion, Azetidine, 3-Ethenyl-1-[(4-Methylphenyl)Sulfonyl]- (CAS No. 2298317-19-6) stands as a testament to the ingenuity of modern organic chemistry. Its structural features, synthetic accessibility, and biological potential make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new dimensions of its utility, this compound is poised to play an increasingly significant role in advancing medical science and therapeutic innovation.